Cas no 1936712-89-8 ((2,5-Difluoro-4-phenylmethoxyphenyl)methanol)

• Product Name: (2,5-Difluoro-4-phenylmethoxyphenyl)methanol
• CAS No: 1936712-89-8
• MF: C₁₄H₁₂F₂O₂
• MW: 250.240691184998
• MDL: MFCD28503328
• CID: 5073841
• Update Time: 2026-03-01

(2,5-Difluoro-4-phenylmethoxyphenyl)methanol Chemical and Physical Properties

Names and Identifiers

• (2,5-Difluoro-4-phenylmethoxyphenyl)methanol

• MDL： MFCD28503328
• Inchi： 1S/C14H12F2O2/c15-12-7-14(13(16)6-11(12)8-17)18-9-10-4-2-1-3-5-10/h1-7,17H,8-9H2
• InChI Key： ILZBTKRODUCAGJ-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=CC=1CO)F)OCC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 244
• XLogP3: 2.7
• Topological Polar Surface Area: 29.5

Additional information on (2,5-Difluoro-4-phenylmethoxyphenyl)methanol

Comprehensive Guide to (2,5-Difluoro-4-phenylmethoxyphenyl)methanol (CAS No. 1936712-89-8): Properties, Applications, and Market Insights

(2,5-Difluoro-4-phenylmethoxyphenyl)methanol (CAS No. 1936712-89-8) is a specialized fluorinated aromatic compound with significant potential in pharmaceutical and material science applications. This compound, characterized by its unique difluorophenyl and phenylmethoxy substituents, has garnered attention for its versatile chemical properties and role in advanced research. In this article, we delve into its molecular structure, synthesis pathways, applications, and emerging trends in the chemical industry.

The molecular formula of (2,5-Difluoro-4-phenylmethoxyphenyl)methanol includes a benzyl alcohol moiety attached to a difluorophenyl ring, making it a valuable intermediate in organic synthesis. Researchers often explore its reactivity in cross-coupling reactions and catalysis, particularly in the development of bioactive molecules. Its fluorine atoms enhance metabolic stability, a feature highly sought after in drug discovery.

One of the most prominent applications of CAS 1936712-89-8 lies in the pharmaceutical sector. The compound serves as a key building block for designing small-molecule inhibitors and kinase-targeted therapies. Recent studies highlight its utility in cancer research, where its structural motifs are incorporated into experimental drugs targeting tyrosine kinases. Additionally, its lipophilicity and electron-withdrawing properties make it suitable for PET tracer development in diagnostic imaging.

Beyond pharmaceuticals, (2,5-Difluoro-4-phenylmethoxyphenyl)methanol finds use in material science. Its incorporation into polymeric matrices improves thermal stability and UV resistance, making it ideal for high-performance coatings. The compound's fluorine content also contributes to low surface energy, a trait exploited in water-repellent materials and anti-fouling surfaces.

The synthesis of 1936712-89-8 typically involves multi-step organic reactions, including Friedel-Crafts alkylation and fluorination. Optimizing yield and purity remains a focus for industrial-scale production, with recent advancements in flow chemistry and green solvents reducing environmental impact. Analytical techniques like HPLC and NMR spectroscopy ensure quality control.

Market demand for (2,5-Difluoro-4-phenylmethoxyphenyl)methanol is rising, driven by the growth of precision medicine and advanced materials. Suppliers emphasize custom synthesis services to meet diverse R&D needs. Regulatory compliance, including REACH and GMP standards, is critical for global distribution.

In conclusion, CAS 1936712-89-8 represents a fusion of innovation and utility in modern chemistry. Its applications span life sciences and industrial materials, with ongoing research uncovering new potentials. As industries prioritize sustainability and efficiency, this compound is poised to play a pivotal role in future technological breakthroughs.